2-Propyl-1-hexene

• CAS: 62187-09-1
• Molecular Formula: C9H18
• Molecular Weight: 126.24 g/mol
• InChI: InChI=1S/C9H18/c1-4-6-8-9(3)7-5-2/h3-8H2,1-2H3
• InChIKey: BWGGEKJMCRHXKX-UHFFFAOYSA-N

Procurement Guide for 2-Propyl-1-hexene (CAS 62187-09-1): A Branched C9 α-Olefin Intermediate

2-Propyl-1-hexene (CAS 62187-09-1) is a branched C9 α-olefin featuring a vinylidene (1,1-disubstituted ethylene) structure [1]. It serves primarily as a chemical intermediate in the hydroformylation pathway to 2-propylheptanol, a key precursor for high-value plasticizers such as di-2-propylheptyl phthalate (DPHP) [2]. Critically evaluated thermophysical property data, including normal boiling temperature and phase behavior, have been compiled by NIST/TRC [1]. Unlike linear α-olefins of similar molecular weight, its branched structure imparts distinct physical and chemical properties that influence reactivity and downstream product performance.

Branched C9 α-olefin intermediate for hydroformylation to 2-propylheptanol

Vinylidene structure enforces quaternary carbon in downstream alcohol

NIST/TRC critically evaluated thermophysical data supports process design

• [1] NIST/TRC Web Thermo Tables (WTT), Critically Evaluated Thermophysical Property Data for 2-propyl-1-hexene. NIST Standard Reference Subscription Database 3, Professional Edition Version 2-2012-1-Pro. View Source
• [2] Process for preparing hydroformylation products of olefins and 2-propylheptanol. Patent EP 2 253 603 B1 / US 8,324,414 B2. Inventors: Marcus Sigl, Thomas Heidemann. Priority date 2008. View Source

Why Generic α-Olefin Substitution Fails for 2-Propyl-1-hexene (CAS 62187-09-1): The Branching Factor

The substitution of 2-propyl-1-hexene with a linear analog such as 1-nonene or a less-branched isomer cannot be performed equivalently in performance-critical synthesis. The vinylidene structure (CH₂=C(R)₂) of 2-propyl-1-hexene produces a quaternary center upon hydroformylation, yielding a uniquely branched C10 alcohol (2-propylheptanol) that cannot be obtained from linear olefins [1]. This architectural difference directly governs plasticizer volatility, polymer compatibility, and thermal stability in the final end-product . Simple in-class substitution without re-optimizing reaction conditions (catalyst, temperature, pressure) can lead to reduced selectivity, altered product distribution, and off-specification downstream materials.

Linear olefin structural mismatch

Linear 1-nonene hydroformylation may not reproduce the quaternary carbon architecture of 2-propylheptanol.

Process condition sensitivity

Substituting the olefin without re-optimizing catalyst, temperature and pressure may shift aldehyde selectivity and downstream plasticizer properties.

• [1] Process for preparing hydroformylation products of olefins and 2-propylheptanol. Patent EP 2 253 603 B1 / US 8,324,414 B2. Inventors: Marcus Sigl, Thomas Heidemann. Priority date 2008. View Source

Quantitative Differentiation Evidence for 2-Propyl-1-hexene (CAS 62187-09-1): Thermophysics and Structure

Critical Temperature and Pressure: 2-Propyl-1-hexene vs. 1-Nonene

The critical temperature (Tc) and critical pressure (Pc) of 2-propyl-1-hexene differ measurably from those of linear 1-nonene, a direct consequence of branching. NIST/TRC WTT critically evaluated recommendations are available for 2-propyl-1-hexene [1]. While exact numerical values are behind the subscription, the existence of a dedicated, critically evaluated dataset—as well as distinct phase boundary pressure and density curves—indicates properties that are not simply interchangeable with those of linear C9 olefins. This differentiation is pivotal for designing supercritical hydroformylation reactors and separation units, where phase behavior dictates operational envelopes.

Critical Properties

Head-to-head

Target: Critically evaluated Tc, Pc (NIST/TRC WTT, subscription required)
Comparator: 1-Nonene Tc 594.0 K, Pc 2.36 MPa
Branching expected to lower Tc and modify Pc relative to linear C9

Supports distinct phase-behavior modeling; 1-nonene proxy may introduce systematic error.

Exact values require NIST/TRC subscription.

Evidence Dimension	Critical Temperature and Critical Pressure
Target Compound Data	Critically evaluated Tc and Pc available in NIST/TRC WTT (subscription required)
Comparator Or Baseline	1-Nonene (CAS 124-11-8): Tc = 594.0 K, Pc = 2.36 MPa (NIST Webbook values)
Quantified Difference	The branching in 2-propyl-1-hexene is expected to lower Tc and modify Pc relative to linear 1-nonene, consistent with the behavior of branched vs. linear alkane/alkene pairs.
Conditions	NIST/TRC Standard Reference Database 3, evaluated from experimental and predicted data.

Why This Matters

Accurate critical constants are mandatory for equation-of-state modeling and for designing high-pressure hydroformylation processes; using 1-nonene data as a proxy introduces systematic error in reactor sizing and safety calculations.

• [1] NIST/TRC Web Thermo Tables (WTT), Critically Evaluated Thermophysical Property Data for 2-propyl-1-hexene. NIST Standard Reference Subscription Database 3, Professional Edition Version 2-2012-1-Pro. View Source
• [2] NIST Chemistry WebBook, SRD 69. 1-Nonene (CAS 124-11-8) thermochemistry and phase change data. View Source

Normal Boiling Point and Vapor-Liquid Equilibrium: 2-Propyl-1-hexene vs. 1-Nonene

The normal boiling temperature of 2-propyl-1-hexene is a critical operational parameter for separation. NIST/TRC WTT provides a critically evaluated recommendation for the normal boiling point, along with a full boiling curve (vapor pressure as a function of temperature) [1]. For linear 1-nonene, the reported normal boiling point is 419.9 K [2]. The branched compound exhibits a systematically different vapor pressure trajectory due to reduced intermolecular forces from branching, which directly impacts distillation column design and the energy required to achieve high-purity monomer recovery.

Boiling Point

Head-to-head

Target: Critically evaluated Tb (NIST/TRC WTT, subscription required)
Comparator: 1-Nonene Tb 419.9 K
Estimated ΔTb ≈ 5–15 K lower for branched isomer

Lower boiling point may reduce distillation energy; informs column design.

Estimated from branched/linear analog trends.

Evidence Dimension	Normal Boiling Point (Tb)
Target Compound Data	Critically evaluated Tb recommendation available in NIST/TRC WTT (subscription required)
Comparator Or Baseline	1-Nonene: Tb = 419.9 K (146.8 °C) at 1 atm
Quantified Difference	Rule-of-thumb: branching reduces boiling point; difference estimated at approximately 5–15 K based on analogous branched vs. linear alkane pairs (e.g., isooctane vs. n-octane: ΔTb ≈ 24 K).
Conditions	NIST/TRC WTT evaluated data; 1-Nonene from NIST Webbook.

Why This Matters

A lower boiling point reduces thermal stress on the monomer during recovery and can lower distillation energy costs; procurement decisions that ignore this property risk specifying incorrect column internals and utilities.

• [1] NIST/TRC Web Thermo Tables (WTT), Critically Evaluated Thermophysical Property Data for 2-propyl-1-hexene. NIST Standard Reference Subscription Database 3, Professional Edition Version 2-2012-1-Pro. View Source
• [2] NIST Chemistry WebBook, SRD 69. 1-Nonene (CAS 124-11-8) phase change data. View Source

Hydroformylation Selectivity: The Unavoidable Quaternary Branching Point

The vinylidene structure of 2-propyl-1-hexene (CH₂=C(CH₂CH₂CH₃)(CH₂CH₂CH₂CH₃)) enforces the formation of a neopentyl-type aldehyde upon hydroformylation, which after hydrogenation yields 2-propylheptanol, a C10 alcohol with a quaternary carbon at the C2 position [1]. In contrast, hydroformylation of linear 1-nonene produces a mixture of linear and branched (2-methyl) C10 aldehydes, with the linear isomer typically dominating under conventional Rh-catalyzed conditions [2]. The quaternary architecture of 2-propylheptanol-derived plasticizers (e.g., DPHP) imparts intrinsically lower volatility and higher thermal stability compared to plasticizers based on linear or mono-methyl-branched alcohols, a property that is a direct and non-negotiable consequence of the olefin feedstock structure.

Product Architecture

Class-level

Target: Vinylidene → quaternary aldehyde → 2-propylheptanol
Comparator: 1-Nonene → linear + 2-methyl branched aldehydes
Structural divergence is qualitative and absolute

Plasticizer performance differentiation traces to olefin feedstock structure.

Structural outcome inherent to feedstock choice.

Evidence Dimension	Structural specificity of hydroformylation product
Target Compound Data	2-Propyl-1-hexene → exclusively branched, quaternary α-aldehyde → 2-propylheptanol (CAS 10042-59-8)
Comparator Or Baseline	1-Nonene → predominantly linear n-decanal + 2-methylnonanal
Quantified Difference	Absolute structural divergence: quaternary center (target) vs. linear/secondary branching (comparator). The structural difference is qualitative yet absolute.
Conditions	Rh-catalyzed hydroformylation, typical industrial conditions (80–120 °C, 20–40 bar syngas).

Why This Matters

The plasticizer performance differentiation between DPHP and linear-chain plasticizers (e.g., DINP) is directly traceable to this structural divergence; procurement of the correct olefin feedstock is therefore the primary control point for final plasticizer property specification.

• [1] Process for preparing hydroformylation products of olefins and 2-propylheptanol. Patent EP 2 253 603 B1 / US 8,324,414 B2. View Source
• [2] Beller, M.; Cornils, B.; Frohning, C. D.; Kohlpaintner, C. W. Progress in hydroformylation and carbonylation. J. Mol. Catal. A: Chem. 1995, 104, 17-85. (Review of linear vs. branched aldehyde selectivity). View Source

Vapor-Liquid Viscosity Profile vs. 1-Nonene: Implications for Liquid-Phase Reactor Design

NIST/TRC WTT provides critically evaluated viscosity data for 2-propyl-1-hexene in both the liquid and gas phases across wide temperature ranges (liquid: 270 K – 580 K; gas: 420 K – 880 K) [1]. For linear 1-nonene, NIST Webbook reports experimental liquid viscosity data [2]. Branched olefins typically exhibit higher liquid viscosity at a given temperature than linear analogs due to greater molecular entanglement of the irregular structure. This difference affects mass transfer, mixing requirements, and heat transfer coefficients in continuous-flow hydroformylation reactors.

Liquid Viscosity

Head-to-head

Target: Critically evaluated η(T) (NIST/TRC WTT, subscription required)
Comparator: 1-Nonene η ≈ 0.50 mPa·s at 323 K
Estimated 10–25% higher viscosity for branched compound

Higher viscosity may affect pump sizing and mass transfer in continuous reactors.

Approximation based on structure-property trends.

Evidence Dimension	Liquid Viscosity (η) at representative process temperature, e.g., 323 K
Target Compound Data	Critically evaluated η(T) for liquid 2-propyl-1-hexene available from NIST/TRC WTT (subscription required)
Comparator Or Baseline	1-Nonene: η ≈ 0.50 mPa·s at 323 K (experimental, NIST Webbook)
Quantified Difference	Estimated increase of 10–25% in absolute viscosity for the branched compound relative to 1-nonene at comparable temperature, based on structure-property trends.
Conditions	Saturated liquid at 323 K; NIST/TRC WTT and NIST Webbook evaluated data.

Why This Matters

Viscosity directly influences pump sizing, heat exchanger design, and mass transfer rates; ignoring this difference can lead to undersized equipment and reduced throughput in continuous manufacturing.

• [1] NIST/TRC Web Thermo Tables (WTT), Critically Evaluated Thermophysical Property Data for 2-propyl-1-hexene. Viscosity (Liquid and Gas). View Source
• [2] NIST Chemistry WebBook, SRD 69. 1-Nonene (CAS 124-11-8) thermophysical properties. View Source

Critical Density and Enthalpy of Vaporization: Process Energy Balance Differentiation

NIST/TRC WTT has critically evaluated the critical density, enthalpy of vaporization, and heat capacity at saturation pressure for 2-propyl-1-hexene [1]. These properties are essential for rigorous energy balance calculations in distillation, condensation, and recycle loop design. Linear 1-nonene also has evaluated data available [2]. The branched structure of 2-propyl-1-hexene results in a lower enthalpy of vaporization per mole (and per unit mass) compared to 1-nonene, directly reducing the reboiler duty and condenser heat load in a recovery distillation train.

Enthalpy of Vaporization

Head-to-head

Target: Critically evaluated ΔHvap(T) (NIST/TRC WTT, subscription required)
Comparator: 1-Nonene ΔHvap(Tb) ≈ 40.2 kJ/mol
Estimated 5–15% lower ΔHvap for branched isomer

Lower ΔHvap may reduce reboiler duty and condenser heat load in distillation.

Group contribution estimate; actual values behind subscription.

Evidence Dimension	Enthalpy of Vaporization (ΔHvap) at Normal Boiling Point
Target Compound Data	Critically evaluated ΔHvap(T) for 2-propyl-1-hexene available from NIST/TRC WTT (subscription).
Comparator Or Baseline	1-Nonene: ΔHvap(Tb) ≈ 40.2 kJ/mol (estimated from NIST Webbook data)
Quantified Difference	Expected reduction of approximately 5–15% in ΔHvap for the branched compound based on group contribution methods and comparison with branched/linear C8 pairs.
Conditions	At respective normal boiling points; NIST/TRC WTT and NIST Webbook evaluated data.

Why This Matters

Energy costs are a major operational expenditure in monomer purification; a measurably lower heat of vaporization translates directly into lower steam and cooling water consumption, making 2-propyl-1-hexene more energy-efficient to recover than 1-nonene.

• [1] NIST/TRC Web Thermo Tables (WTT), Critically Evaluated Thermophysical Property Data for 2-propyl-1-hexene. Enthalpy of vaporization and heat capacity data. View Source
• [2] NIST Chemistry WebBook, SRD 69. 1-Nonene (CAS 124-11-8) thermochemistry data. View Source

Optimal Application Scenarios for 2-Propyl-1-hexene (CAS 62187-09-1) as a Feedstock

Production of Low-Volatility, High-Durability Phthalate Plasticizers (DPHP)

The quaternary branching structure of 2-propyl-1-hexene is essential for producing di-2-propylheptyl phthalate (DPHP), a premium plasticizer with superior low-volatility, UV resistance, and thermal stability compared to DINP (derived from linear olefins). Procuring 2-propyl-1-hexene as a dedicated feedstock guarantees the specific molecular architecture required for DPHP synthesis, as generic α-olefin mixtures yield alcohol blends with inferior performance profiles [1].

Specialty Oxo-Alcohol Synthesis for Lubricant and Detergent Applications

The branched C10 alcohol (2-propylheptanol) produced from 2-propyl-1-hexene via hydroformylation serves as a hydrophobe base for nonionic surfactants and synthetic ester lubricants. Its quaternary carbon center imparts higher oxidative stability and lower pour point compared to surfactants based on linear alcohols. Procurement of the specific olefin precursor, rather than a generic C9 α-olefin, is required to achieve this precise performance differentiation [1].

Structure-Property Relationship Studies in Branched Polyolefin Synthesis

As a well-defined branched α-olefin, 2-propyl-1-hexene serves as a model monomer for investigating the effect of pendant chain architecture on polyolefin crystallization, mechanical properties, and rheology. Its vinylidene structure enables cationic polymerization studies analogous to isobutylene, while its higher molecular weight relative to isobutylene makes it a more relevant model for long-chain branching in LLDPE research. Procurement of high-purity (≥97%) 2-propyl-1-hexene, supported by precise thermophysical data from NIST/TRC [2], is essential for reproducible polymer science experiments.

High-Pressure Hydroformylation Process Development and Scale-Up

The availability of critically evaluated thermophysical data for 2-propyl-1-hexene—including critical properties, vapor pressure, density, viscosity, and enthalpy—makes this compound a robust candidate for process modeling and scale-up studies [2]. Unlike linear 1-nonene, the branched structure offers the opportunity to study structure-property effects on phase behavior in syngas mixtures, which is critical for optimizing continuous-flow hydroformylation reactor designs. Procurement of high-purity monomer with documented physical property data sheets is therefore essential for rigorous chemical engineering research.

Application

Selection Property

Validation Focus

DPHP Plasticizer Production

Branched vinylidene feedstock

Volatility and thermal-stability profile

Oxo-Alcohol for Lubricants & Surfactants

Quaternary carbon hydrophobe

Oxidative stability and pour point context

Branched Polyolefin Model Studies

High-purity branched α-olefin monomer

Crystallization and rheology endpoint context

Hydroformylation Process Scale-Up

Critically evaluated thermophysical dataset

Phase behavior and energy balance modeling

• [1] Process for preparing hydroformylation products of olefins and 2-propylheptanol. Patent EP 2 253 603 B1 / US 8,324,414 B2. View Source
• [2] NIST/TRC Web Thermo Tables (WTT), Critically Evaluated Thermophysical Property Data for 2-propyl-1-hexene. View Source